Cas no 50910-08-2 (2-Pyridinamine, N,N-diphenyl-)

• Product Name: 2-Pyridinamine, N,N-diphenyl-
• CAS No: 50910-08-2
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• MDL: MFCD32690959
• CID: 363766
• PubChem ID: 12120378
• Update Time: 2025-10-16

2-Pyridinamine, N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N,N-diphenyl-
• N,N-diphenylpyridin-2-amine
• 2-N,N-diphenylaminopyridine
• 2-Pyridinamine,N,N-diphenyl
• N,N-diphenyl-2-pyridinamine
• pyridin-2-yldiphenylamine
• 2-pyridyldiphenylamine
• 50910-08-2
• SCHEMBL4647647
• DTXSID90477944
• MFCD32690959
• cis-diphenyl pyridineamine
• YKNDJWVBAAZMDC-UHFFFAOYSA-N
• SY264805

• MDL： MFCD32690959
• Inchi： 1S/C17H14N2/c1-3-9-15(10-4-1)19(16-11-5-2-6-12-16)17-13-7-8-14-18-17/h1-14H
• InChI Key： YKNDJWVBAAZMDC-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.11600
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 4.55140